Cas no 110-88-3 (1,3,5-trioxane)
Trimeric formaldehyde is an engineering plastic Polyoxymethylene(POM)And important intermediates of other chemical products,Also known as trioxane.
Trimeric formaldehydeuse towidely,It is not only a monomer raw material for synthesizing engineering plastic Polyoxymethylene,It can also prepare anhydrous formaldehyde and stabilizer\Fumigant\insecticide\Forming material\binder\disinfectant\Antibiotics, etc.Trimeric formaldehyde can depolymerize to form formaldehyde,So it can be used in almost all formaldehyde reactions,Especially when anhydrous formaldehyde is needed as a reagent,Its application is more valuable.
The synthesis method of trimeric formaldehyde is usually to36%Industrial formaldehyde evaporation dehydration,Concentrated to65%about,Synthesis of trimeric formaldehyde with sulfuric acid as acid catalyst.
Trimeric formaldehydeuse towidely,It is not only a monomer raw material for synthesizing engineering plastic Polyoxymethylene,It can also prepare anhydrous formaldehyde and stabilizer\Fumigant\insecticide\Forming material\binder\disinfectant\Antibiotics, etc.Trimeric formaldehyde can depolymerize to form formaldehyde,So it can be used in almost all formaldehyde reactions,Especially when anhydrous formaldehyde is needed as a reagent,Its application is more valuable.
The synthesis method of trimeric formaldehyde is usually to36%Industrial formaldehyde evaporation dehydration,Concentrated to65%about,Synthesis of trimeric formaldehyde with sulfuric acid as acid catalyst.
1,3,5-trioxane structure
1,3,5-trioxane
1,3,5-trioxane Properties
Names and Identifiers
-
- s-Trioxane
- 1,3,5-TRIOXACYCLOHEXANE
- 1,3,5-TRIOXANE
- METAFORMALDEHYDE
- S-TRIOXAN
- SYM-TRIOXANE
- TRIFORMOL
- TRIOXYMETHYLENE
- 1,3,5-Trioxan
- Aldeform
- Formaldehyde, trimer
- Marvosan
- Metaformaldehyd
- Paraformal
- s-Tioxane
- s-Trixane
- Triossimetilene
- Trioxan
- Trioxane
- Trioxin
- 1,3,5-trioxane (sym.)
- Formaldehyde trimer~s-Trioxan
- 1,3,5-Trioxane
- UNII-46BNU65YNY
- Trioxymethylen [German]
- 1,3,5-Trioxane anhydrous
- NCGC00258496-01
- Trioxymethylen
- NSC-26347
- CHEBI:38043
- 1,5-Trioxacyclohexane
- S-TRIOXANE [MI]
- WLN: T6O CO EOTJ
- 1,3,5-TRIOXANE [HSDB]
- NSC26347
- DTXSID4021925
- Trioxymethyleen
- 46BNU65YNY
- CCRIS 4732
- J-503851
- 1,3,5-Trioxane, >=99%
- Formagene
- Tox21_200942
- E78845
- NSC 26347
- EC 203-812-5
- DTXCID501925
- BCP23012
- F0001-0229
- Flo-Mor
- FT-0606524
- HSDB 3416
- AI3-01363
- MFCD00006563
- 1,5-Trioxane
- 1,3,5-Trioxane 100 microg/mL in Acetonitrile
- 1.3,5-trioxane
- NS00010139
- 1,5-Trioxan
- BCP9000037
- NCGC00091660-02
- Trioxymethyleen [Dutch]
- CHEMBL1495792
- EINECS 203-812-5
- CAS-110-88-3
- Triossimetilene [Italian]
- T0505
- Q424104
- AKOS005721175
- 110-88-3
- InChI=1/C3H6O3/c1-4-2-6-3-5-1/h1-3H
- 1,3,5-Trioxacyclohexane
- Triformol
- Metaformaldehyde
- s-Trioxan
- STL146511
- BBL011407
- Trioxymethylene
- sym-Trioxane
- +Expand
-
- MFCD00006563
- BGJSXRVXTHVRSN-UHFFFAOYSA-N
- 1S/C3H6O3/c1-4-2-6-3-5-1/h1-3H2
- C1OCOCO1
- 102769
Computed Properties
- 90.03170
- 0
- 3
- 0
- 90.031694
- 6
- 21.5
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 27.7
Experimental Properties
- -0.07770
- 27.69000
- 9734
- 1.4168 (estimate)
- 221 g/L (25 ºC)
- 115°C(lit.)
- 59-62 °C (lit.)
- Fahrenheit: 113 ° f
Celsius: 45 ° c - 2966
- 221g/l
- Colorless crystals with chloroform like odor.
- Soluble in water, alcohol, ketone, ether, carbon disulfide, carbon tetrachloride, benzene, aliphatic and aromatic chlorinated hydrocarbons and organic acids. Insoluble in pentane, petroleum ether and other aliphatic hydrocarbons.
- 115 ºC
- 1.17
1,3,5-trioxane Security Information
- GHS02 GHS07 GHS08
- YK0350000
- 1
- 4.1
- S36/37-S46
- III
- III
- R11; R37; R63
- 4.1
- F Xn
- UN 1325 4.1/PG 2
- H228-H335-H361-H370-H372
- P201-P202-P210-P240-P241-P260-P264-P270-P271-P280-P304+P340+P312-P308+P311-P403+P233-P405-P501
- dangerous
- −20°C
- II
- 63-11-37
- Danger
- Yes
- 3.6-28.7%(V)
- 4.1
1,3,5-trioxane Customs Data
- 2912600000
-
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1,3,5-trioxane Related Literature
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Monica I. Rednic,Richard A. Varga,Attila Bende,Ioana G. Grosu,Maria Micl?u?,Niculina D. H?dade,Anamaria Terec,Elena Bogdan,Ion Grosu Chem. Commun. 2016 52 12322
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2. Cyclotrimerization of aliphatic aldehydes catalysed by Keggin-type heteropoly acids and concomitant phase separationSatoshi Sato,Hiromi Furuta,Toshiaki Sodesawa,Fumio Nozaki J. Chem. Soc. Perkin Trans. 2 1993 385
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Edward J. Greenhow,Mina Kashanipour Analyst 1985 110 1209
-
Ning Zhang,Yueming Zhou,Cheng Zhen,Yafeng Li,Caiqiao Xiong,Jiyun Wang,Huayi Li,Zongxiu Nie Analyst 2012 137 5051
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5. The radical cation of formaldehyde in a freon matrix. An electron spin resonance studyChristopher J. Rhodes,Martyn C. R. Symons J. Chem. Soc. Faraday Trans. 1 1988 84 4501
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Dorsa Parviz,Daniel J. Lundberg,Seonyeong Kwak,Hyunah Kim,Michael S. Strano Green Chem. 2021 23 5556
-
L. W?ckel,A. Seifert,C. Mende,I. Roth-Panke,L. Kroll,S. Spange Polym. Chem. 2017 8 404
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J. Masamoto,N. Yamasaki,W. Sakai,T. Itoh,N. Tsutsumi,H. Nagahara Chem. Commun. 1998 1809
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Fabian H. Sobotta,Franziska Hausig,Dominic O. Harz,Stephanie Hoeppener,Ulrich S. Schubert,Johannes C. Brendel Polym. Chem. 2018 9 1593
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Rajangam Vinodh,Pushparaj Hemalatha,Mani Ganesh,Mei Mei Peng,Aziz Abidov,Muthiahpillai Palanichamy,Wang Seog Cha,Hyun-Tae Jang RSC Adv. 2014 4 3668
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